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Introduction

AT-1002 TFA is a synthetic hexapeptide that acts as a potent modulator of tight junctions, the
protein complexes that form a barrier between epithelial cells.[1][2] By reversibly opening these
junctions, AT-1002 facilitates the paracellular transport of molecules, making it a valuable tool
for drug delivery research and studies of epithelial barrier function.[1][2] This document
provides detailed application notes and protocols for the solubilization of AT-1002 TFA in both
dimethyl sulfoxide (DMSO) and various aqueous solutions to aid researchers in its effective
use.

Chemical Properties

AT-1002 TFA is the trifluoroacetate salt of the AT-1002 peptide. The trifluoroacetic acid (TFA) is
a common counterion used in peptide synthesis and purification and can influence the
compound's solubility and handling characteristics.
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Property Value Reference
Molecular Formula C34H54F3N909S [2]
Molecular Weight 821.91 g/mol [2]
Appearance White solid [3]
Purity Research Grade [3]
Target Gap Junction Protein [2]
Pathway Cytoskeleton [2]

Solubility Data

The solubility of AT-1002 TFA is a critical factor for its use in in vitro and in vivo experimental
models. The following table summarizes the known solubility data in commonly used laboratory
solvents. Please note that sonication and gentle warming may be required to achieve complete

dissolution.
Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Ultrasonic assistance
DMSO 33.33 40.55 _
is needed.[3]
Ultrasonic assistance
Water 1 1.22 )
is needed.[3]
10% DMSO, 40% Requires ultrasonic
PEG300, 5% Tween- 8.33 10.13 and warming to 60°C.
80, 45% saline [2]
10% DMSO, 90%
(20% SBE-B-CD in =225 >3.04 Clear solution.[2]
saline)
10% DMSO, 90% _
225 =>3.04 Clear solution.[2]

corn oil
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Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 33.33 mg/mL stock solution of AT-1002 TFA in
DMSO.

Materials:

« AT-1002 TFA (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

o Calibrated micropipettes

» Vortex mixer

 Ultrasonic water bath

Procedure:

» Weighing: Accurately weigh the desired amount of AT-1002 TFA powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 33.33 mg/mL solution, weigh 33.33
mg of the peptide.

e Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube. For the
example above, add 1 mL of DMSO.

e Initial Mixing: Briefly vortex the tube to disperse the powder in the solvent.

e Sonication: Place the tube in an ultrasonic water bath. Sonicate the solution until the solid is
completely dissolved. This may take several minutes. Visually inspect the solution to ensure
no solid particles remain.
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o Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles. For storage at -20°C, it is recommended to use the solution within one
month. For longer-term storage up to six months, -80°C is recommended.[1]

Protocol 2: Preparation of an Aqueous Working Solution

This protocol outlines the preparation of a 1 mg/mL working solution of AT-1002 TFA in water.
This solution is suitable for many cell-based assays.

Materials:
e AT-1002 TFA (solid)

Nuclease-free water

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

0.22 um sterile syringe filter

Procedure:

» Weighing: Weigh the required amount of AT-1002 TFA powder in a sterile tube. To prepare 1
mL of a 1 mg/mL solution, use 1 mg of the peptide.

e Solvent Addition: Add 1 mL of nuclease-free water to the tube.

« Initial Mixing: Gently vortex the tube.

e Sonication: Sonicate the solution in an ultrasonic water bath until the peptide is fully
dissolved.[3]

» Sterilization: Before use in cell culture, sterilize the aqueous solution by passing it through a
0.22 pm syringe filter.[1]
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o Use: Use the freshly prepared aqueous solution immediately for experiments.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of AT-1002 and the experimental

workflow for its solubilization.
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Caption: Mechanism of AT-1002 TFA in enhancing paracellular transport.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body-img#at-1002-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body#at-1002-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Weigh AT-1002 TFA

l

Add Solvent
(DMSO or Aqueous Buffer)

'

Vortex to Disperse

'

Sonicate until Dissolved

Aqueous

l

Visually Inspect for
Complete Dissolution

)

DMSO

Y

Store at -20°C or -80°C
(DMSO Stock)

Use Immediately
(Agqueous Solution)

Click to download full resolution via product page

Caption: Experimental workflow for solubilizing AT-1002 TFA.
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Safety Precautions

AT-1002 TFA is for research use only and has not been approved for human use. Handle with
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses. Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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